Cas no 2386651-65-4 (methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-yl]carbamate)

• Product Name: methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• CAS No: 2386651-65-4
• MF: C₆H₇FN₂O₄S₂
• MW: 254.259182214737
• CID: 5943769
• PubChem ID: 165904340
• Update Time: 2025-05-23

methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2386651-65-4
• EN300-6486009
• methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C6H7FN2O4S2/c1-3-4(15(7,11)12)14-5(8-3)9-6(10)13-2/h1-2H3,(H,8,9,10)
• InChI Key： FPDJELACPULYEF-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(NC(=O)OC)S1)(=O)(=O)F

Computed Properties

• Exact Mass: 253.98312722g/mol
• Monoisotopic Mass: 253.98312722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 122Ų

Additional information on methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-yl]carbamate

Methyl N-[5-(Fluorosulfonyl)-4-Methyl-1,3-Thiazol-2-Yl]Carbamate: A Comprehensive Overview

Methyl N-[5-(Fluorosulfonyl)-4-Methyl-1,3-Thiazol-2-Yl]Carbamate (CAS No. 2386651-65-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule is characterized by its thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a fluorosulfonyl group further enhances its chemical reactivity and stability, making it a valuable component in modern chemical synthesis.

The thiazole ring in this compound plays a pivotal role in determining its chemical behavior. Thiazoles are known for their ability to participate in various types of bonding interactions, including hydrogen bonding and π-interactions, which are crucial for applications in drug design and materials science. Recent studies have highlighted the potential of thiazole-containing compounds in the development of novel pharmaceuticals, particularly in the context of enzyme inhibition and receptor targeting.

One of the most notable features of methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-yl]carbamate is its fluorosulfonyl group. This functional group introduces a high degree of electron-withdrawing character to the molecule, significantly influencing its electronic properties. The fluorosulfonyl group also contributes to the compound's thermal stability and resistance to hydrolysis, making it suitable for use in harsh chemical environments.

Recent research has explored the application of this compound in the field of agrochemicals. Its ability to act as a bioactive agent has been tested in various pest control formulations. The methyl carbamate moiety within the molecule is particularly effective in enhancing the compound's bioavailability and uptake by target organisms. This makes it a promising candidate for the development of new-generation pesticides with improved efficacy and reduced environmental impact.

In addition to its agrochemical applications, methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-yl]carbamate has shown potential in the synthesis of advanced materials. Its unique electronic properties make it a valuable component in the design of organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and mechanical stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the formation of the thiazole ring through condensation reactions, followed by functionalization with the fluorosulfonyl and methyl carbamate groups. Recent advancements in catalytic techniques have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

From an environmental standpoint, understanding the fate and transport of methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-Yl]carbamate is critical for assessing its safety profile. Studies have shown that the compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis pathways. Its persistence in aquatic environments raises concerns regarding potential bioaccumulation; however, ongoing research aims to develop strategies for mitigating these risks through controlled application methods.

In conclusion, methyl N-[5-(fluorosulfonyl)-4-methyl-1,3-thiazol-2-Yl]carbamate (CAS No. 2386651-65-4) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for advancing chemical innovation while addressing contemporary challenges in sustainability and environmental stewardship.